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Introduction

MeOSuc-AAPV-AMC (N-Methoxysuccinyl-Ala-Ala-Pro-Val-7-amido-4-methylcoumarin) is a
highly sensitive and specific fluorogenic substrate for measuring the activity of serine
proteases, particularly human neutrophil elastase (HNE) and porcine pancreatic elastase
(PPE).[1][2][3][4] The substrate consists of a specific tetrapeptide sequence (Ala-Ala-Pro-Val)
that is preferentially recognized and cleaved by elastases.[5] This cleavage releases the
fluorescent reporter group, 7-amino-4-methylcoumarin (AMC).[2][6] Due to its high sensitivity,
this substrate is suitable for a variety of applications, including high-throughput screening (HTS)
of potential inhibitors, characterization of enzyme kinetics, and detection of elastase activity in
biological samples.[4][5][6]

Principle of the Assay

The kinetic assay is based on the enzymatic hydrolysis of the amide bond between the valine
residue of the peptide and the AMC fluorophore. In its intact form, the MeOSuc-AAPV-AMC
substrate exhibits low fluorescence.[2][4] Upon cleavage by an active elastase enzyme, the
highly fluorescent AMC molecule is released.[6] The rate of this release can be monitored in
real-time by measuring the increase in fluorescence intensity at an emission wavelength of
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approximately 460 nm, with an excitation wavelength of around 380 nm.[7][8][9] The rate of the
reaction (the increase in fluorescence over time) is directly proportional to the activity of the
elastase in the sample.[5][6]

Quantitative Data Summary

The following table summarizes the key quantitative and physical properties of the MeOSuc-
AAPV-AMC substrate. Note that reported kinetic parameters such as the Michaelis constant
(Km) can vary depending on the specific enzyme source and assay conditions.[10]

Parameter Value Source(s)
Molecular Formula C31H41Ns09 [31[7]
Molecular Weight 627.69 g/mol [31[7]
Excitation Wavelength (Ex) 355-380 nm [21[7118]
Emission Wavelength (Em) 440-460 nm [21[71[8]
Purity 295% [1][3]
Km for Human Leukocyte

130 pM [1]
Elastase
Km for Human Leukocyte &

362 uM [71[8][10]

Porcine Pancreatic Elastase

Visualizations
Enzymatic Reaction Pathway
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Caption: Enzymatic cleavage of MeOSuc-AAPV-AMC releases fluorescent AMC.

Experimental Workflow
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1. Reagent Preparation
- Substrate Stock (in DMSO)
- Assay Buffer
- Enzyme Solution

:

2. Assay Plate Setup
- Add Enzyme to wells
- Add Inhibitor (if applicable)
- Add Assay Buffer

3. Reaction Initiation
Add Substrate Working Solution
to all wells

4. Kinetic Measurement
Read fluorescence (Ex/Em ~380/460 nm)
at intervals (e.g., every 60s for 15-30 min)

5. Data Analysis
- Calculate reaction rate (ARFU/min)
- Plot progress curves
- Determine kinetic parameters

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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